(2Z)-2-(2,4-difluorobenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one

• IUPAC Name: (2Z)-2-[(2,4-difluorophenyl)methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one
• InChI: InChI=1S/C16H8F2N2OS/c17-10-6-5-9(11(18)8-10)7-14-15(21)20-13-4-2-1-3-12(13)19-16(20)22-14/h1-8H/b14-7-
• InChI Key: PBCVSGZIJGYBBV-AUWJEWJLSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C3N2C(=O)C(=CC4=C(C=C(C=C4)F)F)S3
• Isomeric SMILES: C1=CC=C2C(=C1)N=C3N2C(=O)/C(=C/C4=C(C=C(C=C4)F)F)/S3
• Molecular Formula: C16H8F2N2OS
• Molecular Weight: 314.3 g/mol

Description

(2Z)-2-(2,4-difluorobenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is a novel compound that has attracted the attention of researchers due to its potential applications in various fields. This compound has been synthesized using a variety of methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

Antiviral Applications

• Enterovirus Replication Inhibition: The Thiazolobenzimidazole derivative TBZE-029, a closely related compound, has been identified as a selective inhibitor of the replication of several enteroviruses. It exerts its antiviral activity by inhibiting viral RNA replication. This highlights the potential of such compounds in antiviral drug development (De Palma et al., 2008).

Synthetic Chemistry and Drug Development

• One-Pot Synthesis of Derivatives: Efficient one-pot synthesis methods have been developed for 2-trifluoromethyl and 2-difluoromethyl substituted benzimidazole, benzoxazole, and benzothiazole derivatives. These methods facilitate the production of compounds that can be further utilized in drug synthesis (Ge et al., 2007).

Fluorescent Sensors

• Detection of Metal Ions: Benzimidazole and benzothiazole conjugated Schiff base compounds have been developed as fluorescent sensors for Al3+ and Zn2+ ions. These findings indicate the utility of such compounds in the development of new sensors for metal ion detection (Suman et al., 2019).

Anticancer Activity

• Novel 2-Substituted Benzimidazole Derivatives: A range of 2-substituted benzimidazole derivatives has been synthesized and shown to exhibit significant anticancer activity against various cancer cell lines. This underscores the potential of such compounds in anticancer drug development (Refaat, 2010).